Cas no 16017-30-4 (1-ethynyl-2,4-dimethylbenzene)

• Product Name: 1-ethynyl-2,4-dimethylbenzene
• CAS No: 16017-30-4
• MF: C₁₀H₁₀
• MW: 130.186402797699
• MDL: MFCD08703476
• CID: 193084
• PubChem ID: 140020
• Update Time: 2025-04-19

1-ethynyl-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-ETHYNYL-2,4-DIMETHYL-BENZENE
• 1-ETHYNYL-2,4-DIMETHYLBENZENE
• Benzene,1-ethynyl-2,4-dimethyl-
• 1-Aethinyl-2,4-dimethyl-benzol
• 2,4-dimethylphenylacetylene
• 2-ethynyl-1,5-dimethylbenzene
• Benzene,1-ethynyl-2,4-dimethyl
• DTXSID40166811
• CS-0308535
• D95875
• 16017-30-4
• AKOS010651476
• 2,4-dimethyl-1-ethynylbenzene
• FT-0757875
• Benzene, 1-ethynyl-2,4-dimethyl-
• EN300-1235017
• A18259
• GMODJHLJRNXLMC-UHFFFAOYSA-N
• AB91827
• MFCD08703476
• AS-61199
• DB-064335
• 1-ethynyl-2,4-dimethylbenzene

• MDL： MFCD08703476
• Inchi： 1S/C10H10/c1-4-10-6-5-8(2)7-9(10)3/h1,5-7H,2-3H3
• InChI Key： GMODJHLJRNXLMC-UHFFFAOYSA-N
• SMILES： C1(C)C(C#C)=CC=C(C)C=1

Computed Properties

• Exact Mass: 130.07800
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 189.7±29.0 °C at 760 mmHg
• Flash Point: 56.7±18.4 °C
• Refractive Index: 1.528
• PSA: 0.00000
• LogP: 2.28470
• Vapor Pressure: 0.8±0.2 mmHg at 25°C

1-ethynyl-2,4-dimethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes